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Compound of Interest

Compound Name: Barium chlorate

CAS No.: 13477-00-4

Cat. No.: B3432372

Get Quote

A detailed examination of the thermal decomposition of barium chlorate, with a comparative

look at other alkaline earth metal chlorates, providing researchers, scientists, and drug

development professionals with essential data for material characterization and safety

assessments.

This guide presents a comprehensive analysis of the thermal decomposition of barium
chlorate (Ba(ClO₃)₂) using thermogravimetric analysis (TGA). The following sections detail the

experimental protocol, decomposition pathway, and a comparative overview of the thermal

stability of related alkaline earth metal chlorates. All quantitative data is summarized in clear,

comparative tables, and the logical relationships of the decomposition process and

experimental workflow are visualized using diagrams.

Quantitative Data Summary
The thermal decomposition of barium chlorate monohydrate occurs in two distinct stages. The

first stage involves the loss of water of hydration, followed by the decomposition of the

anhydrous salt into barium chloride and oxygen. The theoretical weight loss for each stage can

be calculated based on the stoichiometry of the decomposition reactions.
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Compound
Decompositio
n Stage

Temperature
Range (°C)

Theoretical
Weight Loss
(%)

Final Product

Barium Chlorate

Monohydrate

(Ba(ClO₃)₂·H₂O)

Dehydration ~120 5.59% Ba(ClO₃)₂

Decomposition of

Anhydrous
~414

29.8% (of

anhydrous)
BaCl₂

Strontium

Chlorate

(Sr(ClO₃)₂) (for

comparison)

Decomposition ~290 - SrCl₂

Calcium Chlorate

(Ca(ClO₃)₂) (for

comparison)

Decomposition - - CaCl₂

Magnesium

Chlorate

(Mg(ClO₃)₂) (for

comparison)

Decomposition
Complex, multi-

stage
- MgO or MgCl₂

Note: Specific experimental weight loss percentages from TGA curves are not readily available

in the public literature for all compounds and can vary based on experimental conditions.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
The following protocol outlines the standard procedure for conducting a thermogravimetric

analysis of barium chlorate.

1. Instrumentation:

Thermogravimetric Analyzer (TGA) equipped with a high-precision microbalance and a

furnace capable of reaching at least 600°C.
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Inert sample pans (e.g., alumina or platinum).

Data acquisition and analysis software.

2. Sample Preparation:

A small sample of barium chlorate monohydrate (typically 5-10 mg) is accurately weighed

into a tared TGA sample pan.

3. TGA Measurement:

The sample pan is placed into the TGA furnace.

The furnace is purged with an inert gas, such as nitrogen or argon, at a constant flow rate

(e.g., 20-50 mL/min) to prevent oxidative side reactions.

The sample is heated from ambient temperature to a final temperature of approximately

600°C at a controlled, linear heating rate (e.g., 10°C/min).

The mass of the sample is continuously monitored and recorded as a function of

temperature.

4. Data Analysis:

The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset

temperatures of decomposition and the percentage of mass loss for each decomposition

step.

Decomposition Pathway of Barium Chlorate
The thermal decomposition of barium chlorate monohydrate follows a sequential process.

Initially, the water of hydration is lost, followed by the decomposition of the anhydrous barium
chlorate into barium chloride and oxygen gas.

Ba(ClO3)2·H2O (s) Ba(ClO3)2 (s)

  Δ, ~120°C 
- H2O (g) BaCl2 (s) + 3O2 (g)  Δ, ~414°C
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Caption: Decomposition pathway of barium chlorate monohydrate.

Experimental Workflow for TGA
The logical flow of a thermogravimetric analysis experiment involves several key steps from

sample preparation to data analysis.
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To cite this document: BenchChem. [A Comparative Thermogravimetric Analysis of Barium
Chlorate Decomposition]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432372/docs#a-comparative-thermogravimetric-
analysis-of-barium-chlorate-decomposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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